N-(3-chloro-4-methoxyphenyl)-4-[2-(1-pyrrolidinyl)-4-pyrimidinyl]-1-piperazinecarboxamide

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-4-(2-pyrrolidin-1-ylpyrimidin-4-yl)piperazine-1-carboxamide
• InChI: InChI=1S/C20H25ClN6O2/c1-29-17-5-4-15(14-16(17)21)23-20(28)27-12-10-25(11-13-27)18-6-7-22-19(24-18)26-8-2-3-9-26/h4-7,14H,2-3,8-13H2,1H3,(H,23,28)
• InChI Key: FQUAZAUORMEXMQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)N2CCN(CC2)C3=NC(=NC=C3)N4CCCC4)Cl
• Molecular Formula: C20H25ClN6O2
• Molecular Weight: 416.9 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-(3-chloro-4-methoxyphenyl)-4-[2-(1-pyrrolidinyl)-4-pyrimidinyl]-1-piperazinecarboxamide involves complex organic synthesis techniques, including the formation of piperazine and pyrimidinyl scaffolds. For instance, derivatives of piperazine-1-carboxamide have been synthesized through acylation, deprotection, and salt formation processes, showcasing the methods that could be applicable to our compound of interest (Wei et al., 2016).

Molecular Structure Analysis

The molecular structure of such compounds is characterized by the presence of multiple functional groups, including chloro, methoxy, pyrimidinyl, and piperazine moieties, which contribute to their chemical reactivity and potential interaction with biological targets. The arrangement of these groups within the molecule can significantly influence its biological activity and binding affinity to specific receptors or enzymes.

Chemical Reactions and Properties

Compounds with a piperazine core have been studied for their ability to undergo various chemical reactions, including nucleophilic substitution and reactions with electrophiles, due to the presence of nitrogen atoms that can act as nucleophiles. For example, the synthesis of fluorinated piperazine derivatives demonstrates the compound's versatility in chemical transformations (Katoch-Rouse & Horti, 2003).

Scientific Research Applications

Synthesis and Biological Activity

Synthesis of Novel Compounds

Compounds structurally related to N-(3-chloro-4-methoxyphenyl)-4-[2-(1-pyrrolidinyl)-4-pyrimidinyl]-1-piperazinecarboxamide have been synthesized for potential therapeutic applications. For example, novel heterocyclic compounds derived from visnaginone and khellinone showed significant anti-inflammatory and analgesic activities, indicating the utility of such compounds in developing new therapeutic agents (Abu‐Hashem et al., 2020).

Antineoplastic Activities

The compound and its derivatives have been explored for their antineoplastic activities. Flumatinib, a related tyrosine kinase inhibitor, is currently in clinical trials for the treatment of chronic myelogenous leukemia (CML), showcasing the compound's relevance in cancer therapy (Gong et al., 2010).

Anticonvulsant Properties

The structural and electronic properties of related compounds with anticonvulsant activities have been studied, providing insights into their therapeutic potential for managing convulsive disorders (Georges et al., 1989).